Cas no 869747-15-9 (2-methyl-5-(piperazine-1-carbonyl)pyrazine)

• Product Name: 2-methyl-5-(piperazine-1-carbonyl)pyrazine
• CAS No: 869747-15-9
• MF: C₁₀H₁₄N₄O
• MW: 206.244361400604
• CID: 5729865
• Update Time: 2025-05-19

2-methyl-5-(piperazine-1-carbonyl)pyrazine Chemical and Physical Properties

Names and Identifiers

• Methanone, (5-methyl-2-pyrazinyl)-1-piperazinyl-
• 2-methyl-5-(piperazine-1-carbonyl)pyrazine

• Inchi： 1S/C10H14N4O/c1-8-6-13-9(7-12-8)10(15)14-4-2-11-3-5-14/h6-7,11H,2-5H2,1H3
• InChI Key： OTRSGFGYQLVCBQ-UHFFFAOYSA-N
• SMILES： C(C1=NC=C(C)N=C1)(N1CCNCC1)=O

Experimental Properties

• Density: 1.190±0.06 g/cm3(Predicted)
• Boiling Point: 393.5±42.0 °C(Predicted)
• pka: 8.08±0.10(Predicted)

Additional information on 2-methyl-5-(piperazine-1-carbonyl)pyrazine

2-Methyl-5-(Piperazine-1-Carbonyl)Pyrazine: A Comprehensive Overview

2-Methyl-5-(Piperazine-1-Carbonyl)Pyrazine, a compound with the CAS number 869747-15-9, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the pyrazine family, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 4. The presence of a methyl group at position 2 and a piperazine carbonyl group at position 5 introduces unique electronic and steric properties, making it a valuable substrate for various chemical transformations and biological studies.

The synthesis of 2-Methyl-5-(Piperazine-1-Carbonyl)Pyrazine typically involves multi-step processes, often starting from pyrazine derivatives. Recent advancements in catalytic methods have enabled more efficient syntheses, leveraging transition metal catalysts such as palladium or copper complexes. These methods not only enhance yield but also improve the overall sustainability of the synthesis process. The compound's structure allows for further functionalization, making it a versatile building block in medicinal chemistry.

Recent studies have highlighted the potential of 2-Methyl-5-(Piperazine-1-Carbonyl)Pyrazine in drug discovery. Its ability to act as a ligand in metalloenzyme inhibition has been explored, particularly in the context of histone deacetylases (HDACs). Research published in *Nature Communications* demonstrated that derivatives of this compound exhibit promising anti-cancer activity by modulating chromatin remodeling processes. The piperazine carbonyl group plays a critical role in binding to the enzyme's active site, while the methyl group contributes to the compound's lipophilicity, enhancing its bioavailability.

In addition to its pharmacological applications, 2-Methyl-5-(Piperazine-1-Carbonyl)Pyrazine has shown potential in materials science. Its aromaticity and nitrogen-rich structure make it an attractive candidate for use in organic electronics. A study in *Advanced Materials* reported that thin films of this compound exhibit favorable charge transport properties, suggesting its utility in organic field-effect transistors (OFETs). The pyrazine core provides structural rigidity, while the substituents at positions 2 and 5 fine-tune electronic characteristics for specific applications.

The physical properties of 2-Methyl-5-(Piperazine-1-Carbonyl)Pyrazine are also noteworthy. It has a melting point of approximately 180°C and is sparingly soluble in water but dissolves readily in organic solvents such as dichloromethane and acetonitrile. Its UV-vis spectrum reveals strong absorption bands due to π-conjugation within the pyrazine ring, which is further influenced by the electron-donating methyl group and electron-withdrawing piperazine carbonyl group.

From an environmental perspective, the biodegradation pathways of 2-Methyl-5-(Piperazine-1-Carbonyl)Pyrazine have been studied to assess its eco-toxicological impact. Research indicates that under aerobic conditions, the compound undergoes microbial degradation via hydroxylation and ring-opening mechanisms. These findings are crucial for understanding its persistence in aquatic environments and guiding its safe disposal.

In conclusion, 2-Methyl-5-(Piperazine-1-Carbonyl)Pyrazine (CAS No: 869747-15-9) is a multifaceted compound with applications spanning drug discovery, materials science, and environmental chemistry. Its unique structure enables diverse chemical reactivity and biological activity, making it a valuable tool for researchers across disciplines. As ongoing studies continue to uncover new facets of its potential, this compound stands as a testament to the ever-evolving landscape of modern chemistry.